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Compound of Interest

Compound Name: 2-Iodo-3-methylpyridin-4-amine

CAS No.: 79055-58-6

Cat. No.: B3371766

Get Quote

Executive Summary
2-Iodo-3-methylpyridin-4-amine is a polysubstituted pyridine derivative often utilized as a

high-value intermediate in medicinal chemistry, particularly for developing kinase inhibitors and

neurological agents.

Predicted pKa (Conjugate Acid):6.2 ± 0.3[1]

Basicity Classification: Weak Base (significantly less basic than 4-aminopyridine, but more

basic than pyridine).

Dominant Species at pH 7.4: Neutral (Unprotonated).[1] ~94% neutral / ~6% protonated.

Key Feature: The 2-iodo substituent drastically lowers the basicity of the pyridine nitrogen via

inductive withdrawal, while the 3-methyl group provides a minor compensatory increase in

electron density and lipophilicity.
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To understand the pKa of this molecule, we must deconstruct the electronic contributions of

each substituent relative to the core pyridine scaffold.

The Core Scaffold: 4-Aminopyridine
The parent molecule, 4-aminopyridine (4-AP), has a pKa of 9.17. It is highly basic compared to

pyridine (pKa 5.[1]23) because the 4-amino group acts as a powerful electron donor (+M

effect).[1] The lone pair on the exocyclic amine donates electron density into the ring,

stabilizing the protonated pyridinium nitrogen.

Substituent Effects (Hammett Analysis)
The target molecule modifies the 4-AP core with two ortho-substituents relative to the nitrogen

and amine.

Substituent Position Electronic Effect Impact on pKa

4-Amino (-NH₂) Para to N
Strong Resonance

Donor (+M)
+3.94 (Base Boost)

2-Iodo (-I) Ortho to N
Inductive Withdrawal

(-I)
-3.41 (Base Drop)

3-Methyl (-CH₃) Meta to N
Weak Inductive Donor

(+I)
+0.45 (Fine Tune)

The 2-Iodo Effect: Halogens at the 2-position are strong basicity depressants. While Iodine is

less electronegative than Chlorine or Bromine, its proximity to the ring nitrogen creates a

strong inductive "pull" that destabilizes the positive charge on the protonated nitrogen.

Reference Point: 2-Iodopyridine (pKa 1.[2][3]82) vs. Pyridine (pKa 5.[1]23)

.

The 3-Methyl Effect: Alkyl groups are electron-releasing. A methyl group typically raises

pyridine pKa by ~0.5 units.

Reference Point: 3-Picoline (pKa 5.68) vs. Pyridine (pKa 5.[1]23)
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.[1]

Calculated pKa Derivation
Using the principle of additivity:

[1]

Note: Steric crowding between the 2-Iodo and 3-Methyl groups (vicinal substitution) may

slightly distort the ring planarity or hinder solvation, potentially lowering the experimental pKa

further to the 5.8–6.0 range.

Visualization of Electronic Effects[1][4]
The following diagram illustrates the competing electronic forces determining the basicity of the

molecule.

Pyridine Core
(pKa 5.23)

2-Iodo-3-methylpyridin-4-amine
(Net pKa ~6.2)

Scaffold

4-Amino Group (+M)
Strong Electron Donation

+3.94 pKa units

2-Iodo Group (-I)
Inductive Withdrawal

-3.41 pKa units

3-Methyl Group (+I)
Weak Electron Donation

+0.45 pKa units

Click to download full resolution via product page

Caption: Additive substituent effects on the pyridine core. Green arrows indicate basicity

enhancement; red indicates reduction.

Experimental Determination Protocols
For researchers synthesizing this compound, experimentally verifying the pKa is crucial for

optimizing extraction and salt formation.

Method A: Potentiometric Titration (Gold Standard)
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Since the predicted pKa (~6.[1]2) lies well within the range of standard glass electrodes (pH 2–

12), potentiometry is the most accurate method.[1]

Preparation: Dissolve 5–10 mg of pure 2-Iodo-3-methylpyridin-4-amine in 20 mL of 0.1 M

KCl (ionic strength adjuster). If solubility is low, use a mixed solvent system (e.g.,

Methanol/Water 30:70) and apply the Yasuda-Shedlovsky extrapolation to find aqueous pKa.

Titrant: Carbonate-free 0.1 M HCl (standardized).

Procedure:

Acidify the solution to pH ~2.5 with HCl.

Back-titrate with 0.1 M KOH (standardized) under inert gas (

or Ar) to prevent

absorption.[1]

Record pH vs. Volume added.

Analysis: The inflection point at 0.5 equivalents represents the pKa.

Method B: UV-Vis Spectrophotometric Titration
Useful if the compound is sparingly soluble in water.

Principle: The UV spectrum of the neutral pyridine differs from the protonated pyridinium

cation.

Workflow:

Prepare a stock solution in a buffer series ranging from pH 3.0 to pH 9.0.

Measure

absorbance.[1] The 4-amino group typically exhibits a bathochromic shift (red shift) upon
protonation of the ring nitrogen.[1]

Plot Absorbance vs. pH. The sigmoidal curve inflection is the pKa.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://analytical.chem.ut.ee/databases/pka-values/
https://analytical.chem.ut.ee/databases/pka-values/
https://www.benchchem.com/product/b3371766/docs?utm_src=pdf-body#comprehensive-physicochemical-profiling-2-iodo-3-methylpyridin-4-amine
https://analytical.chem.ut.ee/databases/pka-values/
https://analytical.chem.ut.ee/databases/pka-values/
https://analytical.chem.ut.ee/databases/pka-values/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3371766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Implications for Drug Development[5][6][7]
Solubility & Permeability

Stomach (pH 1.5): The molecule will be 100% protonated (cationic).[1] Solubility will be

maximal.

Intestine/Blood (pH 7.4): Since pH > pKa (7.4 > 6.2), the molecule exists primarily in its

neutral form.[1]

Permeability: High. The neutral species passively diffuses through lipid membranes,

making this scaffold orally bioavailable.

Solubility Risk: Potential precipitation in the intestine if the dose is high, as the ionized

species converts to the less soluble neutral form.

Synthetic Utility (Suzuki/Sonogashira Coupling)
The 2-iodo position is chemically distinct from the pKa profile. While it lowers basicity, it is a

"soft" handle for palladium-catalyzed cross-coupling.

Reactivity Order: The 2-iodo position is highly reactive toward oxidative addition by Pd(0),

significantly more so than 2-bromo or 2-chloro analogs.

Protection: The 4-amino group may require protection (e.g., Boc) during coupling to prevent

catalyst poisoning, although the reduced basicity (pKa 6.2 vs 9.[1]2) makes the free amine

less likely to bind Pd tightly than in 4-AP.

2-Iodo-3-methyl
pyridin-4-amine

Suzuki Coupling
(R-B(OH)2, Pd(0))

Selective C2
Functionalization

Sonogashira Coupling
(R-C≡CH, CuI, Pd(0))

2-Aryl Derivative
(Kinase Inhibitor Core)

2-Alkynyl Derivative

Click to download full resolution via product page

Caption: Synthetic divergence utilizing the C2-Iodo handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3371766/docs#comprehensive-physicochemical-
profiling-2-iodo-3-methylpyridin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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